Cas no 31611-41-3 (Benzenemethanamine,2-amino-3,5-dibromo-N-cyclohexyl-N-methyl-, hydrobromide (1:1))

• Product Name: Benzenemethanamine,2-amino-3,5-dibromo-N-cyclohexyl-N-methyl-, hydrobromide (1:1)
• CAS No: 31611-41-3
• MF: C₁₄H₂₁Br₃N₂
• MW: 457.041941404343
• CID: 299885
• PubChem ID: 90471466
• Update Time: 2025-04-19

Benzenemethanamine,2-amino-3,5-dibromo-N-cyclohexyl-N-methyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-amino-3,5-dibromo-N-cyclohexyl-N-methyl-, hydrobromide (1:1)
• BROMHEXINE HYDROBROMIDE
• 2,4-Dibromo-6-[(cyclohexyl-methyl-amino)-methyl]-phenylamine hydrobromide
• DTXSID501036453
• 31611-41-3
• SCHEMBL18548828
• 81060-07-3
• Bromohexine hydrobromide

• Inchi： 1S/C14H20Br2N2.BrH/c1-18(12-5-3-2-4-6-12)9-10-7-11(15)8-13(16)14(10)17;/h7-8,12H,2-6,9,17H2,1H3;1H
• InChI Key： PUYWATQNUBMZKI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)CN(C)C1CCCCC1)Br.Br

Computed Properties

• Exact Mass: 453.92500
• Monoisotopic Mass: 453.92549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 6.09760